Cas no 2418651-64-4 (3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodobenzoic acid)

• Product Name: 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodobenzoic acid
• CAS No: 2418651-64-4
• MF: C₁₄H₁₈INO₄
• MW: 391.201496601105
• CID: 5676773
• PubChem ID: 165769797
• Update Time: 2025-07-18

3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-5-iodobenzoic acid
• EN300-26625700
• 2418651-64-4
• 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodobenzoic acid

• Inchi： 1S/C14H18INO4/c1-14(2,3)20-12(17)8-16-7-9-4-10(13(18)19)6-11(15)5-9/h4-6,16H,7-8H2,1-3H3,(H,18,19)
• InChI Key： IXEGUJFSKZJCLA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1)CNCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 391.02806g/mol
• Monoisotopic Mass: 391.02806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodobenzoic acid

Introduction to 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodobenzoic Acid (CAS No: 2418651-64-4)

3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodobenzoic acid, identified by its CAS number 2418651-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of iodo-substituted benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butoxy group and an amino functionality, make it a valuable scaffold for the development of novel drugs and biochemical probes.

The tert-butoxy group, attached to the ethylamino moiety, contributes to the steric hindrance and electronic properties of the molecule, influencing its reactivity and interactions with biological targets. This feature is particularly useful in medicinal chemistry for designing molecules with enhanced selectivity and stability. On the other hand, the amino group provides a site for further functionalization, allowing chemists to modify the compound's properties and tailor its biological activity. The presence of an iodine atom at the 5-position of the benzoic acid ring adds another layer of complexity, enabling various chemical transformations such as cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been a growing interest in iodo-substituted benzoic acids due to their potential as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The iodine atom serves as a handle for palladium-catalyzed reactions, facilitating the introduction of diverse functional groups into the molecular framework. This versatility has made such compounds indispensable in synthetic organic chemistry and drug development pipelines. For instance, 3-(2-(tert-butoxy)-2-oxoethylamino)methyl)-5-iodobenzoic acid can be readily converted into other derivatives through nucleophilic aromatic substitution or Suzuki-Miyaura coupling, opening up numerous possibilities for structural diversification.

The pharmaceutical industry has been exploring various benzoic acid derivatives for their pharmacological potential. Benzoic acid itself is known for its antimicrobial and anti-inflammatory properties, and modifications to its structure can lead to compounds with enhanced therapeutic effects. The specific combination of functional groups in 3-(2-(tert-butoxy)-2-oxoethylamino)methyl)-5-iodobenzoic acid, including the tert-butoxy, amino, and iodine substituents, positions it as a promising candidate for further investigation. Researchers have been particularly interested in its potential as a precursor for kinase inhibitors, given the importance of kinases in numerous disease pathways.

Recent studies have highlighted the role of benzoic acid derivatives in modulating enzymatic activities. For example, certain iodo-substituted benzoic acids have shown inhibitory effects on specific kinases, making them attractive candidates for anticancer therapies. The structural features of 3-(2-(tert-butoxy)-2-oxoethylamino)methyl)-5-iodobenzoic acid, with its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions, makes it a compelling molecule for drug design. Additionally, the presence of the iodine atom allows for further derivatization using transition metal-catalyzed reactions, which can be harnessed to optimize potency and selectivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butoxy group typically involves an etherification reaction, while the placement of the amino group requires precise control over reaction conditions to avoid side products. The final step involves introducing the iodine atom at the 5-position through halogenation techniques. These synthetic challenges highlight the need for expertise in organic chemistry when working with such complex molecules.

In conclusion, 3-(2-(tert-butoxy)-2-oxoethylamino)methyl)-5-iodobenzoic acid (CAS No: 2418651-64-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and development. The ongoing exploration of its biological activities and synthetic applications underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are poised to play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.